Cas no 2434347-47-2 (8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-ene)

• Product Name: 8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-ene
• CAS No: 2434347-47-2
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6016035
• PubChem ID: 121183434
• Update Time: 2025-07-08

8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-ene Chemical and Physical Properties

Names and Identifiers

• 8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-ene
• F6540-0837
• AKOS032737502
• 2434347-47-2
• 8-(pyrimidine-2-carbonyl)-8-azabicyclo[3.2.1]oct-2-ene
• (1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(pyrimidin-2-yl)methanone

• Inchi： 1S/C12H13N3O/c16-12(11-13-7-2-8-14-11)15-9-3-1-4-10(15)6-5-9/h1-3,7-10H,4-6H2
• InChI Key： JLAWDLDFLCRJQL-UHFFFAOYSA-N
• SMILES： O=C(C1N=CC=CN=1)N1C2C=CCC1CC2

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.1Ų

Additional information on 8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-ene

Introduction to 8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-ene (CAS No: 2434347-47-2)

8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-ene, identified by the Chemical Abstracts Service Number (CAS No) 2434347-47-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bicyclic structure, featuring a pyrimidine moiety and an azabicyclo framework, has garnered attention due to its potential applications in drug discovery and development. The compound's unique molecular architecture suggests a high degree of versatility, making it a valuable candidate for further exploration in synthetic chemistry and biological activity studies.

The structural complexity of 8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-ene arises from its bicyclic system, which includes a seven-membered ring fused to a five-membered ring, both incorporating nitrogen atoms. The presence of a pyrimidine group at the 2-position of the carbonyl-substituted pyrimidine suggests possible interactions with biological targets such as enzymes and receptors. This structural motif is particularly relevant in the design of heterocyclic compounds, which are widely recognized for their pharmacological properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The pyrimidine scaffold is a cornerstone in medicinal chemistry due to its prevalence in many biologically active molecules, including nucleoside analogs and antiviral agents. The incorporation of an azabicyclo group into the pyrimidine framework introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity.

One of the most compelling aspects of 8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-ene is its potential as a building block for more complex drug candidates. The compound's reactive sites, particularly the carbonyl group and the nitrogen atoms in the bicyclic system, provide numerous opportunities for chemical modification. This allows chemists to tailor the molecule's properties for specific biological targets, making it a versatile tool in drug design.

Recent studies have highlighted the importance of bicyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit unique pharmacological profiles. The azabicyclo3.2.1oct core is particularly interesting because it can adopt multiple conformations, which can influence binding interactions with biological targets. This conformational diversity makes it an attractive scaffold for developing novel therapeutics.

The pyrimidine-2-carbonyl moiety in 8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-ene is particularly noteworthy because it can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding. This feature is often exploited in the design of small-molecule inhibitors and activators. Additionally, the presence of a carbonyl group provides a site for further functionalization, allowing for the introduction of additional pharmacophores or bioisosteres.

In the context of current research trends, 8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-ene aligns well with the growing emphasis on structure-based drug design and computational chemistry techniques. These approaches leverage advanced computational methods to predict molecular interactions and optimize drug candidates before experimental validation. The unique structural features of this compound make it an excellent candidate for such studies, potentially leading to faster and more efficient drug discovery processes.

Furthermore, the compound's potential as an intermediate in synthetic chemistry is significant. The availability of well-defined starting materials like 8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-ene can streamline the synthesis of more complex molecules, reducing both time and cost associated with drug development pipelines.

The biological activity of 8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-ene remains under investigation, but preliminary studies suggest that it may exhibit interesting properties relevant to various therapeutic areas. For instance, its structural similarity to known bioactive molecules could make it useful in developing treatments for diseases such as cancer or infectious disorders.

In conclusion,8-(pyrimidine-2-carbonyl)-8-azabicyclo3.2.1oct-2-en (CAS No: 2434347-47) represents a promising candidate for further exploration in pharmaceutical research and development。 Its unique structural features offer numerous opportunities for chemical modification and biological evaluation，making it a valuable asset in the quest for novel therapeutics。 As research continues，this compound is likely to play an increasingly important role in advancing our understanding of heterocyclic chemistry and its applications in medicine。